Cas no 85430-82-6 (methyl 3-(3-bromopropyl)benzoate)

• Product Name: methyl 3-(3-bromopropyl)benzoate
• CAS No: 85430-82-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD27930027
• CID: 4717550
• PubChem ID: 10539050
• Update Time: 2023-11-27

methyl 3-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-bromopropyl)-, methyl ester
• methyl 3-(3-bromopropyl)benzoate

• MDL： MFCD27930027
• Inchi： 1S/C11H13BrO2/c1-14-11(13)10-6-2-4-9(8-10)5-3-7-12/h2,4,6,8H,3,5,7H2,1H3
• InChI Key： RMBCOSJPOWKIKB-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters